Cas no 2138281-96-4 (methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate)

• Product Name: methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate
• CAS No: 2138281-96-4
• MF: C₈H₁₁F₂N₃O₂S
• MW: 251.253647089005
• CID: 6543708
• PubChem ID: 165956541
• Update Time: 2025-11-01

methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2138281-96-4
• methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate
• EN300-782618

• Inchi： 1S/C8H11F2N3O2S/c1-3-8(9,10)6-11-12-7(16)13(6)4-5(14)15-2/h3-4H2,1-2H3,(H,12,16)
• InChI Key： NBDYHNCIRGDUGU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(CC)(F)F)N1CC(=O)OC

Computed Properties

• Exact Mass: 251.05400410g/mol
• Monoisotopic Mass: 251.05400410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86Ų

Additional information on methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate

Introduction to Methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate (CAS No. 2138281-96-4)

Methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate, a compound with the CAS number 2138281-96-4, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a 1,1-difluoropropyl group and a 5-sulfanyl moiety in its molecular structure contributes to its distinct chemical behavior and potential applications in various scientific domains.

The synthesis and characterization of this compound have been the focus of numerous studies aimed at exploring its pharmacological and biochemical interactions. The 4H-1,2,4-triazol-4-yl scaffold is particularly noteworthy, as it is known for its ability to modulate biological pathways by serving as a key pharmacophore in drug design. Recent research has highlighted the importance of such triazolic structures in developing novel therapeutic agents that target specific diseases with high efficacy and selectivity.

In the realm of medicinal chemistry, the incorporation of fluorine atoms, as seen in the 1,1-difluoropropyl group, is a strategic choice that can enhance the metabolic stability and binding affinity of a molecule. This feature makes Methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate an attractive candidate for further investigation in drug discovery programs. The sulfanyl group further contributes to the compound's reactivity and potential interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies on Methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate have suggested that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses. These findings align with the growing interest in developing anti-inflammatory agents that leverage triazolic structures for their therapeutic potential.

The compound's unique structural features also make it a valuable tool for studying molecular interactions at the atomic level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure and understand how it interacts with other molecules. Such detailed structural insights are crucial for optimizing its pharmacological properties and developing derivatives with enhanced activity.

In addition to its pharmacological relevance, Methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate has shown promise in material science applications. Its ability to form stable complexes with other molecules makes it a candidate for use in advanced materials that require precise control over molecular interactions. For instance, it could be utilized in the development of novel polymers or coatings that exhibit improved mechanical or chemical properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have reported efficient synthetic routes that highlight the importance of catalytic processes in achieving these goals. The use of transition metal catalysts has been particularly effective in facilitating key transformations while maintaining regioselectivity.

Evaluation of Methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate in preclinical models has provided preliminary evidence of its biological activity. In vitro assays have demonstrated its ability to modulate pathways associated with cell proliferation and differentiation. These results are consistent with its structural features and suggest potential applications in treating conditions related to abnormal cell growth.

The future development of this compound will likely involve interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining experimental data with computational predictions, researchers can accelerate the discovery process and identify new therapeutic opportunities. The growing body of evidence supporting the use of triazolic structures in drug design underscores the importance of compounds like Methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate.

In conclusion, Methyl 2-[3-(1,1-difluoropropyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate (CAS No. 2138281-96-4) is a multifaceted compound with significant potential in pharmaceutical and material science research. Its unique structural features and demonstrated biological activity make it a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a crucial role in advancing scientific knowledge and developing innovative solutions to complex challenges.